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Introduction
Diphytanoylphosphatidylcholine (DPhPC) is a synthetic phospholipid prized in membrane

research and drug delivery applications for its exceptional chemical and physical stability. The

branched nature of its acyl chains creates highly stable, fluid-phase bilayers over a wide range

of temperatures, making DPhPC liposomes an excellent model system and a robust vehicle for

therapeutic agents. This document provides a detailed, step-by-step protocol for the

preparation of DPhPC liposomes using the thin-film hydration method followed by extrusion for

size control.
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Materials Equipment

1,2-diphytanoyl-sn-glycero-3-phosphocholine

(DPhPC)
Rotary evaporator

Chloroform (or a chloroform:methanol mixture) Water bath

Hydration buffer (e.g., PBS, pH 7.4) Round-bottom flask

Mini-extruder with heating block

Polycarbonate membranes (e.g., 100 nm pore

size)

Gas-tight syringes

Nitrogen or Argon gas source

Vortex mixer

Analytical balance

Dynamic Light Scattering (DLS) instrument

Experimental Protocol: Thin-Film Hydration and
Extrusion
This protocol details the preparation of unilamellar DPhPC liposomes with a target diameter of

approximately 100 nm.

Step 1: Lipid Dissolution
Weigh the desired amount of DPhPC powder using an analytical balance.

Transfer the DPhPC to a clean, dry round-bottom flask.

Add a suitable volume of chloroform or a chloroform:methanol mixture to completely dissolve

the lipid. A common concentration to start with is 10-20 mg of lipid per mL of solvent.[1]

Gently swirl the flask until the lipid is fully dissolved, resulting in a clear solution.
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Step 2: Thin-Film Formation
Attach the round-bottom flask to a rotary evaporator.

Partially submerge the flask in a water bath. While DPhPC does not have a distinct high

phase transition temperature, gentle heating (e.g., 30-40°C) can facilitate solvent

evaporation.

Begin rotation of the flask and gradually apply a vacuum to evaporate the organic solvent.

A thin, uniform, and transparent lipid film should form on the inner surface of the flask.

To ensure complete removal of residual solvent, continue to keep the flask under high

vacuum for at least 1-2 hours after the film appears dry.[2]

Step 3: Hydration of the Lipid Film
Introduce the desired hydration buffer (e.g., Phosphate-Buffered Saline, pH 7.4) into the

round-bottom flask containing the dry lipid film. The volume of the buffer will determine the

final lipid concentration.

Hydration can be performed at room temperature due to the low phase transition

temperature of DPhPC. However, gentle warming (e.g., 30-40°C) can aid in the swelling and

detachment of the lipid film.

Agitate the flask to facilitate the formation of multilamellar vesicles (MLVs). This can be done

by gentle swirling or vortexing. The resulting suspension will appear milky.[2][3]

For optimal hydration, allow the suspension to swell for approximately 1 hour with occasional

agitation.

Step 4: Liposome Extrusion (Size Reduction)
Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g.,

100 nm). Two stacked membranes are often used to improve the homogeneity of the

liposome suspension.
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Pre-heat the extruder assembly to a temperature similar to the hydration temperature if

warming was used.

Draw the MLV suspension into one of the gas-tight syringes.

Place the loaded syringe into one port of the extruder and an empty syringe into the

opposing port.

Manually and steadily push the MLV suspension from the first syringe through the membrane

into the second syringe.

Repeat this extrusion process by pushing the liposome suspension back and forth through

the membrane for an odd number of passes (e.g., 11-21 times). This ensures that the final

liposome collection is from the opposite syringe to the initial loading.

The resulting translucent or clear suspension contains unilamellar vesicles (LUVs) with a

size distribution corresponding to the membrane pore size.

Step 5: Characterization
Size and Polydispersity Index (PDI): The mean hydrodynamic diameter and PDI of the

prepared liposomes should be determined using Dynamic Light Scattering (DLS). A PDI

value below 0.2 indicates a monodisperse and homogenous population of liposomes.[4]

Zeta Potential: The surface charge of the liposomes can be measured using electrophoretic

light scattering to predict their stability in suspension.

Morphology: Transmission Electron Microscopy (TEM) or Cryo-TEM can be used to visualize

the shape and lamellarity of the prepared liposomes.

Quantitative Data Summary
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Parameter Recommended Value/Range Notes

DPhPC Concentration
10-20 mg/mL in organic

solvent

Can be adjusted based on

experimental needs.

Hydration Buffer PBS, HEPES, or other buffers
pH and ionic strength can

influence liposome stability.

Hydration Temperature Room Temperature to 40°C
DPhPC is fluid at room

temperature.

Extrusion Membrane Pore Size 100 nm
Can be varied to produce

liposomes of different sizes.

Number of Extrusion Passes 11-21
An odd number of passes is

recommended.

Expected Liposome Size
~100-120 nm (for 100 nm

membrane)

DLS will provide the

hydrodynamic diameter.

Expected Polydispersity Index < 0.2
Indicates a homogenous

liposome population.

Experimental Workflow Diagram
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DPhPC Liposome Preparation Workflow

Lipid Film Formation

Hydration

Size Reduction

Characterization

1. Dissolve DPhPC in Chloroform

2. Evaporate Solvent
(Rotary Evaporator)

Clear Lipid Solution

3. Dry Film under Vacuum

Formation of Thin Film

4. Hydrate with Aqueous Buffer

Dry Lipid Film

5. Agitate to Form MLVs

Swelling of Lipid Film

6. Extrude through
Polycarbonate Membrane

MLV Suspension

7. Analyze Size, PDI,
and Zeta Potential (DLS)

Unilamellar Liposomes (LUVs)
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Caption: Workflow for DPhPC liposome preparation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15604971/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-preparation-of-dphpc-liposomes
https://www.benchchem.com/product/b15604971/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-preparation-of-dphpc-liposomes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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